Cas no 164200-22-0 (Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)-)

Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)- structure
164200-22-0 structure
Product name:Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)-
CAS No:164200-22-0
MF:C21H33NO3
MW:347.491626501083
CID:3807154

Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)- Chemical and Physical Properties

Names and Identifiers

    • Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)-
    • Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3α,5β,17E)- (9CI)
    • Inchi: 1S/C21H33NO3/c1-13(23)25-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(22-24)21(17,3)11-9-18(16)20/h14-18,24H,4-12H2,1-3H3/b22-19+/t14-,15-,16+,17+,18+,20+,21+/m1/s1
    • InChI Key: MAIMKJVHBJVMBS-CYVYBLRUSA-N
    • SMILES: [C@H]1(OC(C)=O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)/C(=N/O)/CC3)CC2

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 457.0±45.0 °C(Predicted)
  • pka: 12.39±0.70(Predicted)

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